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Compound of Interest

Compound Name: Dibutyl chlorendate

Cat. No.: B156090

For researchers, scientists, and drug development professionals, the safe handling of
laboratory chemicals is paramount. This guide provides essential safety and logistical
information for Dibutyl chlorendate, a compound that requires careful management due to its
potential health and environmental hazards. Adherence to these procedures is critical for
mitigating risks and ensuring a safe operational environment.

Dibutyl chlorendate is recognized as an irritant and can cause serious eye irritation.[1] It is
also reasonably anticipated to be a human carcinogen and is very toxic to aquatic life,
necessitating stringent handling and disposal protocols.[1][2]

Chemical and Physical Properties

A summary of the key quantitative data for Dibutyl chlorendate is presented below. It is
important to note that specific occupational exposure limits (OELS), such as the Permissible
Exposure Limit (PEL) from OSHA or the Threshold Limit Value (TLV) from ACGIH, have not
been established for Dibutyl chlorendate. Therefore, exposure should be minimized to the
lowest achievable level.
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Property Value

Molecular Formula C17H20Cl6O4[3]
Molecular Weight 501.0 g/mol [1]
Appearance Colorless liquid[4]
Boiling Point 500.5 °C / 932.9 °F[2]
Melting Point -35°C/-31 °F[5]

) o Not established. Exposure should be kept as
Occupational Exposure Limits ]
low as reasonably achievable.

Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial to prevent accidental exposure and
maintain the integrity of the chemical.

Engineering Controls

o Ventilation: Always handle Dibutyl chlorendate in a well-ventilated area. For procedures
that may generate aerosols or vapors, a chemical fume hood is mandatory.[5]

« |solation: Conduct operations in a designated area to contain any potential spills.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure. The following PPE is
required when handling Dibutyl chlorendate:

o Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.
[6] For tasks with a high risk of splashing, a face shield should be worn in addition to

goggles.[6]

o Hand Protection: Chemical-impermeable gloves are essential.[3] While specific breakthrough
data for Dibutyl chlorendate is not available, nitrile or neoprene gloves are generally
recommended for handling chlorinated compounds.[6] Always inspect gloves for tears or
holes before use and practice proper glove removal techniques to avoid skin contamination.
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» Body Protection: A lab coat or chemical-resistant apron should be worn.[7][8] For larger
quantities or tasks with a significant splash risk, a chemical-resistant suit may be necessary.

[8]

o Respiratory Protection: If engineering controls are insufficient to maintain exposure below
acceptable levels, or during emergency situations, a NIOSH-approved respirator with
appropriate cartridges should be used.[6]

Hygiene Practices

e Wash hands thoroughly with soap and water after handling the chemical and before leaving
the laboratory.[5]

e Do not eat, drink, or smoke in areas where Dibutyl chlorendate is handled or stored.

o Immediately remove and launder any contaminated clothing separately from other items.[9]

Storage

o Store containers in a cool, dry, and well-ventilated area, away from sources of ignition.[2][3]
o Keep containers tightly closed when not in use.
» Store locked up and away from incompatible materials.[5]

Emergency and Disposal Plan

Immediate and appropriate action is vital in the event of an exposure or spill.

First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.[3]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes.[3] Seek medical advice if irritation persists.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[3] Remove contact lenses if present and easy to do. Continue rinsing. Call an
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ophthalmologist.[5]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or Poison Control Center immediately.[3]

Spill Response

In the case of a spill, follow these steps to ensure safety and proper cleanup:
o Evacuate: Evacuate non-essential personnel from the immediate area.
» Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains.[3]

e Absorb: Use an inert, non-combustible absorbent material (e.g., sand, earth, vermiculite) to
contain the spill.

o Collect: Carefully collect the absorbed material and place it into a suitable, labeled container
for hazardous waste.[5]

o Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

» Dispose: Dispose of all contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.

Below is a workflow diagram for handling a Dibutyl chlorendate spill.
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Workflow for Dibutyl Chlorendate Spill Response.
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Disposal

o Chemical waste must be disposed of in accordance with all applicable national and local
regulations.[5]

o Do not mix with other waste. Leave chemicals in their original containers.[5]

e Handle uncleaned containers as you would the product itself.[5] Contact a licensed
professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CDC - NIOSH Pocket Guide to Chemical Hazards - Dibutyl phthalate [cdc.gov]
e 2. osha.gov [osha.gov]
o 3. use-qga-inf-apiacs.azure-api.net [use-ga-inf-apiacs.azure-api.net]

e 4. Occupational Chemical Database | Occupational Safety and Health Administration
[osha.gov]

e 5. Permissible Exposure Limits — OSHA Annotated Table Z-1 | Occupational Safety and
Health Administration [osha.gov]

e 6. Dibutyl phthalate - IDLH | NIOSH | CDC [cdc.gov]
e 7. Dibutyl chlorendate | C17H20CI604 | CID 221178 - PubChem [pubchem.ncbi.nim.nih.gov]

o 8. Permissible Exposure Limits - Annotated Tables | Occupational Safety and Health
Administration [osha.gov]

e 9. epa.gov [epa.gov]

 To cite this document: BenchChem. [Safeguarding Laboratory Personnel: A Guide to
Handling Dibutyl Chlorendate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156090#personal-protective-equipment-for-handling-
dibutyl-chlorendate]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels/table-z-1
https://www.benchchem.com/product/b156090?utm_src=pdf-custom-synthesis
https://www.cdc.gov/niosh/npg/npgd0187.html
https://www.osha.gov/chemicaldatabase?chemical_first_letter_filter=D
https://use-qa-inf-apiacs.azure-api.net/publishedsds/item/28662
https://www.osha.gov/chemicaldata/search?page=5
https://www.osha.gov/chemicaldata/search?page=5
https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels/table-z-1
https://www.cdc.gov/niosh/idlh/84742.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dibutyl-chlorendate
https://www.osha.gov/annotated-pels
https://www.osha.gov/annotated-pels
https://www.epa.gov/sites/default/files/2016-09/documents/dibutyl-phthalate.pdf
https://www.benchchem.com/product/b156090#personal-protective-equipment-for-handling-dibutyl-chlorendate
https://www.benchchem.com/product/b156090#personal-protective-equipment-for-handling-dibutyl-chlorendate
https://www.benchchem.com/product/b156090#personal-protective-equipment-for-handling-dibutyl-chlorendate
https://www.benchchem.com/product/b156090#personal-protective-equipment-for-handling-dibutyl-chlorendate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156090?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

